N-(2-ethylphenyl)-2-((6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)oxy)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-(6-methyl-2-piperidin-1-ylpyrimidin-4-yl)oxyacetamide
• InChI: InChI=1S/C20H26N4O2/c1-3-16-9-5-6-10-17(16)22-18(25)14-26-19-13-15(2)21-20(23-19)24-11-7-4-8-12-24/h5-6,9-10,13H,3-4,7-8,11-12,14H2,1-2H3,(H,22,25)
• InChI Key: GFTAEISHZBPEHC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)COC2=NC(=NC(=C2)C)N3CCCCC3
• Molecular Formula: C20H26N4O2
• Molecular Weight: 354.4 g/mol
• CAS No.: 1226444-46-7

Description

N-(2-ethylphenyl)-2-((6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)oxy)acetamide is a useful research compound. Its molecular formula is C20H26N4O2 and its molecular weight is 354.454. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure Analysis

• Pyrimidine and Piperidone Derivatives : Klimova et al. (2013) investigated the formation of pyrimidine and piperidone derivatives through a three-component reaction involving tautomeric amidines. The study highlighted the synthesis of polymeric coordination complexes of potassium ferrocenyl(hexahydro)pyrimidoxides, contributing to the understanding of complex organic compounds similar to N-(2-ethylphenyl)-2-((6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)oxy)acetamide (Klimova et al., 2013).

• Novel Pyrimidine Derivatives Synthesis : Rahmouni et al. (2014) explored the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. This study contributes to the understanding of complex pyrimidine structures related to this compound (Rahmouni et al., 2014).

Biological Activity Studies

• Antimicrobial Activity : Hossan et al. (2012) synthesized a series of pyridines and pyrimidinones, examining their antimicrobial activity. This research provides insights into the potential biological activities of structurally similar compounds to this compound (Hossan et al., 2012).

• Insecticidal Activity : Bakhite et al. (2014) studied the toxicity of pyridine derivatives against cowpea aphid, indicating the potential insecticidal properties of compounds similar to this compound (Bakhite et al., 2014).

• Antitumor Activity : Albratty et al. (2017) synthesized novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, investigating their antitumor activity. This study is relevant to understanding the potential antitumor properties of compounds structurally related to this compound (Albratty et al., 2017).